Cas no 20171-19-1 (4-[(2-chloroethyl)sulfonyl]aniline)

• Product Name: 4-[(2-chloroethyl)sulfonyl]aniline
• CAS No: 20171-19-1
• MF: C₈H₁₀ClNO₂S
• MW: 219.688499927521
• CID: 909184
• PubChem ID: 305661
• Update Time: 2025-04-19

4-[(2-chloroethyl)sulfonyl]aniline Chemical and Physical Properties

Names and Identifiers

• 4-[(2-chloroethyl)sulfonyl]aniline
• 4-(2-chloroethylsulfonyl)aniline
• p-Aminophenyl-β-chloroethyl sulfone
• 4-(2-Chlor-aethansulfonyl)-anilin
• 4-(2-chloro-ethanesulfonyl)-aniline
• AC1L77BN
• Benzenamine, 4-[(2-chloroethyl)sulfonyl]-
• CTK1A5923
• NSC202698
• SureCN6353755
• DS-005030
• NSC-202698
• DZOKLJWXKPFVNX-UHFFFAOYSA-N
• 20171-19-1
• DTXSID10308206
• SCHEMBL6353755

• Inchi： 1S/C8H10ClNO2S/c9-5-6-13(11,12)8-3-1-7(10)2-4-8/h1-4H,5-6,10H2
• InChI Key： DZOKLJWXKPFVNX-UHFFFAOYSA-N
• SMILES： ClCCS(C1C=CC(=CC=1)N)(=O)=O

Computed Properties

• Exact Mass: 219.0122
• Monoisotopic Mass: 219.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 60.16
• LogP: 2.94330